N1-(2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl)-N2-(4-fluorobenzyl)oxalamide

• IUPAC Name: N'-(2-cyclopropyl-2-hydroxy-2-thiophen-2-ylethyl)-N-[(4-fluorophenyl)methyl]oxamide
• InChI: InChI=1S/C18H19FN2O3S/c19-14-7-3-12(4-8-14)10-20-16(22)17(23)21-11-18(24,13-5-6-13)15-2-1-9-25-15/h1-4,7-9,13,24H,5-6,10-11H2,(H,20,22)(H,21,23)
• InChI Key: MYIFDWIDPXFGHS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(CNC(=O)C(=O)NCC2=CC=C(C=C2)F)(C3=CC=CS3)O
• Molecular Formula: C18H19FN2O3S
• Molecular Weight: 362.4 g/mol

Description

N1-(2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl)-N2-(4-fluorobenzyl)oxalamide, also known as CX-5461, is a small molecule that has been gaining attention in the scientific community for its potential as an anticancer drug. CX-5461 is a selective inhibitor of RNA polymerase I transcription, which has been shown to be upregulated in cancer cells.

Scientific Research Applications

• Neurological Applications

  Studies on compounds such as dopamine transporter (DAT) SPECT and myocardial scintigraphy with MIBG for differentiating between dementia with Lewy bodies and Alzheimer’s disease, highlighting the importance of diagnostic tools in neurodegenerative disease research (Shimizu et al., 2015).

• Oncology Research

  Investigations into novel oral anticancer drugs and their efficacy and tolerability in patients, such as the study on S-1 in advanced gastric cancer patients, demonstrating the application of chemical compounds in developing therapeutic agents for cancer treatment (Sakata et al., 1998).

• Pharmacokinetics

  Research on the metabolism and disposition of various pharmacological agents in humans, providing insights into the pharmacokinetics and pharmacodynamics of drugs, which is crucial for understanding their mechanisms of action, safety, and efficacy (Shaffer et al., 2008).